5-Nitro-2-[2-(2-piperidinyl)ethoxy]pyridine hydrochloride

• IUPAC Name: 5-nitro-2-(2-piperidin-2-ylethoxy)pyridine;hydrochloride
• InChI: InChI=1S/C12H17N3O3.ClH/c16-15(17)11-4-5-12(14-9-11)18-8-6-10-3-1-2-7-13-10;/h4-5,9-10,13H,1-3,6-8H2;1H
• InChI Key: IQOUZASCTKCZET-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CCOC2=NC=C(C=C2)[N+](=O)[O-].Cl
• Molecular Formula: C12H18ClN3O3
• Molecular Weight: 287.74 g/mol
• CAS No.: 1219976-60-9

Description

5-Nitro-2-[2-(2-piperidinyl)ethoxy]pyridine hydrochloride is a chemical compound with potential applications in scientific research. It is available for purchase from various chemical suppliers.

Scientific Research Applications

Antioxidant and Polymerization Mediator Potential

Nitroxyl radicals, including derivatives structurally related to 5-Nitro-2-[2-(2-piperidinyl)ethoxy]pyridine hydrochloride, have been identified as having significant potential in scientific research due to their unique properties as antioxidants, contrast agents, spin probes, radiation protective agents, and polymerization mediators. These radicals demonstrate varied reactivity towards reductants and free radicals, with specific focus on enhancing stability and resistance against reduction by ascorbic acid (AsA). The development of tetraethyl-substituted piperidine nitroxyl radicals showcased improved resistance to AsA reduction, indicating potential for new applications as antioxidants and in radical polymerization processes (Kinoshita et al., 2009).

Photochemical and Electrophilic Applications

Incorporation of spiro-piperidine units in synthetic bacteriochlorins highlights another research avenue for derivatives of this compound. The design enables suppression of unwanted reactions, nitrogen derivatization for tuning bacteriochlorin properties, and introduction of auxochromes for spectral tuning. This novel molecular design aims at enhancing the polarity and photophysical properties of near-infrared absorbers, potentially useful in photodynamic therapy and imaging (Reddy et al., 2013).

Insecticidal Activity

Pyridine derivatives, including those structurally related to this compound, have been explored for their insecticidal properties. The synthesis and bioassay results of various pyridine derivatives against the cowpea aphid indicated significant insecticidal activity, highlighting the potential of these compounds in agricultural pest control strategies (Bakhite et al., 2014).

Nitration and Synthetic Methods

Research on the nitration of pyridine-N-oxide derivatives, including those structurally similar to this compound, reveals the directive influence of the N-oxide group in the nitration process. This study provides insight into synthetic strategies for nitropyridine derivatives, useful in various fields including pharmaceuticals, agrochemistry, and materials science (Hertog et al., 2010).

Corrosion Inhibition

Piperidine derivatives have been examined for their potential as corrosion inhibitors on metal surfaces. Quantum chemical and molecular dynamic simulation studies have been conducted to predict the efficiency of these inhibitors, showcasing the relevance of such compounds in preventing metal corrosion in industrial applications (Kaya et al., 2016).